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Introduction to MAX Phases
The Mₙ₊₁AXₙ (MAX) phases represent a class of ternary carbides and nitrides that are

attracting significant attention from materials scientists and physicists.[1][2] In this general

formula, 'M' is an early transition metal, 'A' is an A-group element (typically from groups 13 or

14), and 'X' is either carbon or nitrogen.[1][3] These materials possess a unique combination of

ceramic and metallic properties.[1][2][4] They exhibit the high elastic moduli and thermal

stability characteristic of ceramics, while also demonstrating the machinability, thermal shock

resistance, and electrical conductivity of metals.[1][2][4]

Among the more than sixty known MAX phases, Titanium Aluminum Carbide (Ti₃AlC₂) is one of

the most extensively studied.[1] Its distinctive layered crystal structure gives rise to a

remarkable set of properties, making it a candidate for high-temperature structural applications,

electrode materials, and as a precursor for the synthesis of 2D materials known as MXenes.[1]

[5][6]
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Ti₃AlC₂ crystallizes in the hexagonal P6₃/mmc space group (No. 194).[7][8][9] The structure is

characterized by a nanolaminate arrangement where layers of Ti₆C octahedra are interleaved

with planes of aluminum atoms.[9][10] Specifically, the structure consists of two layers of edge-

sharing Ti₆C octahedra (forming a Ti₃C₂ block) that are sandwiched by a pure aluminum layer.

[10] This unique arrangement of covalent M-X bonds and metallic M-A bonds is the origin of its

hybrid properties.[11]

Crystallographic Data
The fundamental crystallographic parameters for Ti₃AlC₂ are summarized below. These values

represent typical data reported from experimental measurements and theoretical calculations.

Parameter Value Reference

Crystal System Hexagonal [7][8]

Space Group P6₃/mmc (No. 194) [7][8][10]

Lattice Constant, a ~3.07 Å [8]

Lattice Constant, c ~18.62 Å [8]

c/a ratio ~6.06 Calculated

Theoretical Density ~4.25 g/cm³ [12]

Formula Units per Cell (Z) 2 [3]

Atomic Positions
There are two distinct titanium sites (Ti1 and Ti2), one aluminum site, and one carbon site

within the unit cell. The fractional coordinates for each atom are defined by their Wyckoff

positions.[8]
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Atom
Wyckoff

Position
x y z Reference

Ti1 4f 1/3 2/3 ~0.083 [8]

Ti2 2a 0 0 0 [8]

Al 2b 0 0 1/4 [8]

C 4f 1/3 2/3 ~0.147 [8]

Note: The 'z' coordinate can vary slightly between different reports.

Material Properties
The unique crystal structure of Ti₃AlC₂ gives rise to a combination of metallic and ceramic

properties. A summary of key quantitative data is provided below.

Property Value Reference

Mechanical Properties

Young's Modulus (E) 297 GPa [4][5][12]

Shear Modulus (G) 124 GPa [4][12]

Vickers Hardness (Hv) ~3.5 GPa [4][5][12]

Flexural Strength 375 ± 15 MPa [5][12]

Compressive Strength 560 ± 20 MPa [12]

Fracture Toughness (K_IC) 7.2 MPa·m¹/² [5]

Electrical & Thermal Properties

Electrical Conductivity (25°C) 2.9 x 10⁶ S·m⁻¹ [5]

Electrical Resistivity (RT) 0.35 ± 0.03 µΩ·m [12][13]

Thermal Expansion Coeff. (25-

1200°C)
9.0 x 10⁻⁶ K⁻¹ [12]
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Experimental Protocols
The synthesis and characterization of Ti₃AlC₂ are critical for obtaining high-purity samples and

verifying its structural integrity.

Synthesis Protocols
Several methods are employed for the synthesis of Ti₃AlC₂, with reactive hot-pressing and self-

propagating high-temperature synthesis (SHS) being common.[12][14][15]

Example Protocol: Reactive Hot-Pressing / Hot Isostatic Pressing (HIP)

Precursor Preparation: Elemental powders of titanium (Ti), aluminum (Al), and graphite (C)

are mixed in a stoichiometric or near-stoichiometric ratio (e.g., 3Ti/1.1Al/1.8C).[12]

Milling: The powder mixture is ball-milled, typically for several hours (e.g., 12 h), to ensure

homogeneity.[12]

Compaction: The milled powder is cold-pressed into a desired shape (e.g., bars) under high

pressure (~300 MPa).[12]

Sintering: The compacted sample is placed in a Hot Isostatic Press (HIP). It is heated under

an inert argon atmosphere to a high temperature (e.g., 1400°C) and pressure (e.g., 70 MPa)

and held for an extended period (e.g., 16 hours).[12]

Cooling: The sample is cooled to room temperature, after which the high-purity, dense

polycrystalline Ti₃AlC₂ can be recovered.

Characterization Protocols
X-Ray Diffraction (XRD): XRD is the primary technique used to confirm the phase purity and

determine the crystal structure of synthesized Ti₃AlC₂.

Sample Preparation: A small amount of the synthesized bulk material is ground into a fine

powder.

Data Acquisition: The powder is mounted in a diffractometer. A monochromatic X-ray beam

(commonly Cu Kα radiation, λ=1.5418 Å) is directed at the sample.[16]
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Analysis: The diffraction pattern is recorded over a range of 2θ angles. The resulting peaks

are compared to standard diffraction patterns for Ti₃AlC₂ (e.g., JCPDS #01-074-8806) and

potential impurity phases like TiC.[17] The prominent (002) diffraction peak for Ti₃AlC₂

appears at a low angle, around 2θ ≈ 9.5°.[17]

Scanning Electron Microscopy (SEM): SEM is used to analyze the microstructure, including

grain size and morphology, of the sintered material.

Sample Preparation: A cross-section of the bulk sample is cut, mounted, and polished to a

mirror finish.

Imaging: The sample is placed in the SEM chamber. An electron beam is scanned across the

surface, and the resulting secondary or backscattered electrons are used to form an image

that reveals the grain structure and any secondary phases or porosity.

Conclusion
Ti₃AlC₂ stands out as a prototypical MAX phase material with a well-defined hexagonal layered

crystal structure. This structure directly imparts a unique and advantageous combination of

ceramic and metallic properties, including good electrical conductivity, excellent thermal

stability, and machinability. The established protocols for its synthesis and characterization

allow for the reliable production of high-purity samples, facilitating further research into its

fundamental properties and its application in advanced technologies, including its use as a

precursor for creating Ti₃C₂Tₓ MXene, a two-dimensional material with exceptional properties.

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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